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Compound of Interest

Compound Name: 2,4-Dimethoxypyrimidin-5-amine

Cat. No.: B1603474

An In-Depth Technical Guide to 2,4-Dimethoxypyrimidin-5-amine

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development. It details the core molecular characteristics, synthesis,
applications, and handling of 2,4-Dimethoxypyrimidin-5-amine, a key building block in
modern medicinal chemistry.

Core Molecular Profile

2,4-Dimethoxypyrimidin-5-amine is a substituted pyrimidine derivative valued in organic
synthesis for its utility as a versatile intermediate.[1] Its chemical identity is defined by a
pyrimidine ring functionalized with two methoxy groups and an amine group, bestowing upon it
specific reactivity for constructing more complex molecules.

The fundamental molecular identifiers for this compound are:
e Molecular Formula: CeHaN3O2[1][2][3]
e Molecular Weight: 155.16 g/mol [1]

« CAS Number: 14048-15-8[2][3]

Physicochemical Properties
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The compound's physical and chemical characteristics are critical for its handling, storage, and
application in synthesis. These properties, summarized in the table below, influence its
solubility, stability, and reactivity. The recommended storage condition is 2-8°C, sealed from
light and moisture to ensure stability.[1][2]

Property Value Source

Solid / White to almost white
Appearance ) [4]
crystalline powder

Melting Point 89°C [2]
Exact Mass 155.069476538 Da [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

ydrog p 5 2]
Count
Rotatable Bond Count 2 [2]
Topological Polar Surface Area

70.26 A2 [5]

(TPSA)
LogP 0.65720 [2]

Role in Synthetic Chemistry & Drug Discovery

The primary utility of 2,4-Dimethoxypyrimidin-5-amine lies in its role as a precursor or
building block in the synthesis of high-value, biologically active heterocyclic compounds.[1]
Pyrimidine derivatives are foundational to numerous pharmacological agents, known to exhibit
a wide spectrum of activities including anticancer, anti-inflammatory, and antimicrobial
properties.[6]

Synthesis of Bioactive Scaffolds

This amine is particularly instrumental in multicomponent reactions (MCRS) to generate
complex molecular architectures. A prominent application is in the synthesis of pyrimido[4,5-
b]lquinolines, a class of compounds investigated for their potent antiproliferative and antitumor
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activities.[7][8] The amine group on the pyrimidine ring serves as a key nucleophile, enabling
the construction of fused heterocyclic systems.

The general workflow for such a synthesis is depicted below. An aromatic aldehyde, a
compound with an active methylene group (like dimedone), and an aminopyrimidine (such as
2,4-Dimethoxypyrimidin-5-amine or its isomers) are condensed, often under acidic conditions
or with microwave assistance, to yield the target scaffold.[7][8]
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Reactants

Aromatic Aldehyde

Dimedone

Multicomponent
Reaction

Product

Pyrimido[4,5-b]quinoline

(Antiproliferative Agent)

2,4-Dimethoxy-
pyrimidin-5-amine

Acetic Acid or
Microwave lrradiation
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1. Charge Reactants
(Aldehyde, Dimedone, Amine)
and Acetic Acid into Flask

i

2. Heat to Reflux
(~90 minutes)

ncomplete

3. Monitor via TLC
omplete

4. Cool to
Room Temperature

i

E’S. Pour into Cold Wateg

to Precipitate Product

6. Filter and Wash
Crude Product

7. Dry Product
in Vacuum Oven
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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